N-([2,3'-bipyridin]-5-ylmethyl)-2-(trifluoromethyl)benzenesulfonamide

• IUPAC Name: N-[(6-pyridin-3-ylpyridin-3-yl)methyl]-2-(trifluoromethyl)benzenesulfonamide
• InChI: InChI=1S/C18H14F3N3O2S/c19-18(20,21)15-5-1-2-6-17(15)27(25,26)24-11-13-7-8-16(23-10-13)14-4-3-9-22-12-14/h1-10,12,24H,11H2
• InChI Key: YUKFXLAKXGDUFH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(F)(F)F)S(=O)(=O)NCC2=CN=C(C=C2)C3=CN=CC=C3
• Molecular Formula: C18H14F3N3O2S
• Molecular Weight: 393.4 g/mol

Description

N-([2,3'-bipyridin]-5-ylmethyl)-2-(trifluoromethyl)benzenesulfonamide, commonly known as TFB-TBP, is a chemical compound that has gained increasing attention in scientific research. TFB-TBP is a versatile compound that has been used in various fields, including medicinal chemistry, material science, and biochemistry.

Scientific Research Applications

Synthesis and Characterization

N-([2,3'-bipyridin]-5-ylmethyl)-2-(trifluoromethyl)benzenesulfonamide derivatives have been synthesized through various chemical reactions, emphasizing their versatility and potential for modification to suit different scientific applications. For instance, the synthesis and characterization of similar sulfonamide compounds involve multi-step chemical reactions leading to novel compounds with potential anti-inflammatory, analgesic, antioxidant, anticancer, and antiviral activities (Ş. Küçükgüzel et al., 2013). Furthermore, the development of sulfonamide derivatives incorporating flexible triazole moieties has shown to produce highly effective carbonic anhydrase inhibitors, indicating their significance in biochemical research (A. Nocentini et al., 2016).

Antimicrobial Activity

The antimicrobial properties of N-pyridin-3-yl-benzenesulfonamide, a compound with a structural resemblance to the target molecule, have been explored. This study demonstrates the potential of sulfonamide derivatives in combating bacterial infections, showing great antimicrobial activity against both Gram-positive and Gram-negative bacteria (A.O. Ijuomah et al., 2022).

Catalytic and Material Applications

Sulfonamide derivatives have been utilized in catalysis and materials science, indicating their broad applicability beyond biomedical research. For instance, copper(II)-sulfonamide complexes have been studied for their DNA binding, cleavage, genotoxicity, and anticancer activities, showcasing the role of sulfonamide derivatives in both biological and material sciences (M. González-Álvarez et al., 2013). Additionally, the synthesis of d10 metal complexes based on sulfamethoxazole, a sulfonamide, highlights the diversity in structure and application, including luminescence and antibacterial properties (Xun Feng et al., 2021).